2-[(2H-1,3-Benzodioxol-5-yl)oxy]-6-(4-methoxyphenoxy)benzoic acid

• CAS No.: 193756-98-8
• Molecular Formula: C21H16O7
• Molecular Weight: 380.3 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-6-(4-methoxyphenoxy)benzoic acid
• InChI: InChI=1S/C21H16O7/c1-24-13-5-7-14(8-6-13)27-17-3-2-4-18(20(17)21(22)23)28-15-9-10-16-19(11-15)26-12-25-16/h2-11H,12H2,1H3,(H,22,23)
• InChI Key: NOMGSAGTBNODAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=C(C(=CC=C2)OC3=CC4=C(C=C3)OCO4)C(=O)O

Description

2-[(2H-1,3-Benzodioxol-5-yl)oxy]-6-(4-methoxyphenoxy)benzoic acid is a useful research compound. Its molecular formula is C21H16O7 and its molecular weight is 380.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

NaOH/EtOH (0.5 M) was added to ethyl 2-(4-methoxyphenoxy)-6-[3,4-(methylenedioxy)phenoxy]benzoate (175 mg, 0.429 mmol) at 25° C. The mixture (solid and solution) was heated under reflux for 20 hr. until TLC indicated the absence of starting material and the formation of a polar material. The solvent was evaporated and the residue was diluted with H2O (7 ml, pH≈7.5) and extracted with EtOAc (2×7 ml) to give 132 mg 2-(4-methoxyphenoxy)-6-[3,4-(methylenedioxy)phenoxy]benzoic acid as a yellow foam which was recrystallized from MeOH/H2O (twice) to give 102 mg of colorless needles, m.p. 164-165° C.